Cas no 1856659-70-5 (5-Bromo-2-fluorophenyl sulfamate)

• Product Name: 5-Bromo-2-fluorophenyl sulfamate
• CAS No: 1856659-70-5
• MF: C₆H₅BrFNO₃S
• MW: 270.076203107834
• CID: 5786041
• PubChem ID: 130976084
• Update Time: 2025-10-19

5-Bromo-2-fluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1856659-70-5
• EN300-1991092
• 5-bromo-2-fluorophenyl sulfamate
• 5-Bromo-2-fluorophenyl sulfamate

• Inchi： 1S/C6H5BrFNO3S/c7-4-1-2-5(8)6(3-4)12-13(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： SSTRBMKZZLDMHP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OS(N)(=O)=O)F

Computed Properties

• Exact Mass: 268.91575g/mol
• Monoisotopic Mass: 268.91575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 5-Bromo-2-fluorophenyl sulfamate

5-Bromo-2-fluorophenyl sulfamate: A Comprehensive Overview

The compound 5-Bromo-2-fluorophenyl sulfamate (CAS No. 1856659-70-5) is a highly specialized chemical entity with significant applications in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 5-position and a fluorine atom at the 2-position of a phenyl ring, further substituted with a sulfamate group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for advanced research and development.

Recent studies have highlighted the potential of 5-Bromo-2-fluorophenyl sulfamate in drug discovery efforts, particularly in the design of novel therapeutic agents. The sulfamate group is known for its ability to act as a bioisostere, offering a versatile platform for modifying pharmacokinetic properties such as solubility and bioavailability. Researchers have explored the use of this compound as a building block for creating bioactive molecules targeting various disease states, including cancer and inflammatory conditions.

In addition to its pharmaceutical applications, 5-Bromo-2-fluorophenyl sulfamate has also been investigated for its role in materials science. The bromine and fluorine substituents contribute to the compound's electronic properties, making it a promising candidate for applications in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated the potential of this compound as a component in high-performance organic semiconductors.

The synthesis of 5-Bromo-2-fluorophenyl sulfamate involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Key steps include the bromination of the phenyl ring at the 5-position, followed by fluorination at the 2-position, and finally the introduction of the sulfamate group. These steps are typically carried out using advanced synthetic techniques, including electrophilic substitution and nucleophilic aromatic substitution, which are well-documented in contemporary organic chemistry literature.

From an analytical standpoint, 5-Bromo-2-fluorophenyl sulfamate has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have provided critical insights into the compound's molecular structure, stability, and reactivity under various conditions.

In terms of safety considerations, while 5-Bromo-2-fluorophenyl sulfamate is not classified as a hazardous material under standard definitions, it is recommended to handle it with appropriate precautions due to its chemical reactivity. This includes wearing protective equipment during synthesis and storage under controlled conditions to prevent degradation or contamination.

The increasing interest in 5-Bromo-2-fluorophenyl sulfamate underscores its importance as a versatile chemical tool with wide-ranging applications across multiple disciplines. As research continues to uncover new potential uses for this compound, it is likely to play an even more prominent role in both academic and industrial settings.